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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316
Get Quote
. J

Systematic Nomenclature: 1,4:3,6-Dianhydro-D-glucitol 2,5-dinitrate CAS Registry Number: 87-
33-2[1][2][3][41I51I6][7]

Executive Technical Summary

In the context of drug development and organic chemistry, "D-Glucitol dinitrate" almost
exclusively refers to Isosorbide Dinitrate (ISDN). While the strict IUPAC definition of "D-glucitol
dinitrate" implies an open-chain sorbitol derivative, such compounds are kinetically unstable
and synthetically elusive. The thermodynamically stable pharmacophore is the bicyclic 1,4:3,6-
dianhydro derivative.

This compound serves as a cornerstone nitric oxide (NO) donor in cardiovascular medicine.[8]
Its physicochemical profile is characterized by lipophilicity sufficient for rapid mucosal
absorption and a nitrate ester structure susceptible to specific hydrolytic and metabolic
pathways. This guide addresses the bicyclic entity (ISDN) as the standard research subject.

Physicochemical Characterization
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ISDN exists as a stable, crystalline solid under standard conditions.[1][4][6] Its lipophilic nature

is critical for its bioavailability and blood-brain barrier penetration.

ble 1: hvsical & Chemical

Property

Value | Description

Context

Molecular Formula

Molecular Weight 236.14 g/mol
White to ivory crystalline o
Appearance Odorless; stable in air.
powder
) ) Depressed in solid dispersions
Melting Point 70.0°C (Pure)

(e.g., with lactose).

Solubility (Water)

~1.1 mg/mL (Sparingly soluble)

Limits aqueous formulation

concentration.

Solubility (Organic)

Freely soluble in acetone,

chloroform, ether

Critical for extraction and

synthesis.

Indicates moderate

LogP
Partition Coefficient lipophilicity; suitable for
1.3 sublingual delivery.
No ionizable groups in
pKa Neutral

physiological pH range.

Crystal Habit

Needles or prisms

Polymorphism is rare but

solvent-dependent.

Structural Analysis & Stereochemistry

The "D-Glucitol" backbone undergoes double dehydration to form a "V-shaped" bicyclic

furo[3,2-b]furan system. This rigid scaffold holds two nitrate ester groups in specific

stereochemical orientations:

e C2 Position: Exo configuration.

e C5 Position: Endo configuration.
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This stereochemistry is not merely structural but functional; the exo-ester (at C2) is more
resistant to enzymatic hydrolysis than the endo-ester (at C5), influencing the metabolic half-life
of the resulting mononitrates.

Synthesis & Manufacturing Workflow

The synthesis of D-Glucitol dinitrate involves a sequential dehydration-nitration workflow.
Direct nitration of D-glucitol (sorbitol) is hazardous and yields unstable mixtures. The industrial
standard proceeds via the Isosorbide intermediate.

Diagram 1: Synthesis Pathway

The following logic flow illustrates the conversion of D-Glucitol (Sorbitol) to the active Dinitrate
form.
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Click to download full resolution via product page

Caption: Stepwise synthesis from D-Glucitol to Isosorbide Dinitrate via acid-catalyzed
dehydration and controlled nitration.

Experimental Protocol: Laboratory Synthesis (Scale:
109)

Note: This protocol involves energetic materials. Strict safety adherence is mandatory.

o Dehydration: Reflux D-Glucitol (Sorbitol) with concentrated sulfuric acid (catalytic amount) in
toluene/xylene with a Dean-Stark trap to remove water. Isolate Isosorbide by vacuum
distillation.

 Nitration Setup: Prepare a nitrating mixture of fuming
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and concentrated
(1:1 v/v) in a jacketed reactor cooled to 0°C.

» Addition: Slowly add the Isosorbide intermediate to the acid mixture. Crucial: Maintain
internal temperature below 5°C to prevent oxidative decomposition or thermal runaway.

» Quenching: Pour the reaction mixture onto crushed ice/water (

). The D-Glucitol dinitrate will precipitate as a white solid.

 Purification: Filter the precipitate and recrystallize from hot ethanol.

» Validation: Confirm structure via IR (Nitrate bands at 1650, 1280 cm~1) and Melting Point
(70°C).

Chemical Reactivity & Stability
Hydrolysis & Degradation

D-Glucitol dinitrate is a nitrate ester, not a nitro compound. It is susceptible to hydrolysis
under alkaline conditions, yielding Isosorbide and inorganic nitrate.

o Acid Stability: Relatively stable in dilute acids.

o Alkaline Stability: Rapidly hydrolyzes; incompatible with strong bases.

Explosive Potential

As a nitrate ester, pure ISDN possesses explosive properties (Class 1.1 explosive).

» Safety Standard: For pharmaceutical handling, it is almost invariably diluted (adsorbed) onto
an inert carrier like Lactose or Mannitol (typically 20-50% active concentration) to render it
non-explosive (Class 4.1 flammable solid).

Pharmacology & Metabolic Bioactivation

The therapeutic efficacy of D-Glucitol dinitrate relies on its metabolic conversion. It is a pro-
drug.
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Diagram 2: Metabolic Activation Pathway

The liver metabolizes ISDN into two active mononitrates. This diagram visualizes the
divergence.[9]
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Caption: Hepatic denitration of ISDN yields 2-MN and 5-MN, both releasing NO to mediate
vasodilation.[8]

¢ Isosorbide-2-Mononitrate (IS-2-MN): Potent but shorter half-life (~2 hours).

¢ |sosorbide-5-Mononitrate (1IS-5-MN): Primary active metabolite; longer half-life (~5 hours);
responsible for sustained therapeutic effects.
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Analytical Protocols
High-Performance Liquid Chromatography (HPLC)

For the quantification of D-Glucitol dinitrate in raw material or plasma.

Column: C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 pym.

Mobile Phase: Methanol : Water (60 : 40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV @ 220 nm (Nitrate ester absorption).

Retention Time: ISDN elutes after the mononitrates due to higher lipophilicity.

Infrared Spectroscopy (IR)

o Sample Prep: KBr Pellet or ATR.

o Diagnostic Bands:

asymmetric stretch.

symmetric stretch.

stretch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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